Cas no 2680720-49-2 (2-(2,2,2-trifluoroacetyl)-2-azabicyclo2.2.1heptane-4-carboxylic acid)

• Product Name: 2-(2,2,2-trifluoroacetyl)-2-azabicyclo2.2.1heptane-4-carboxylic acid
• CAS No: 2680720-49-2
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 5648372
• PubChem ID: 165919530
• Update Time: 2025-06-08

2-(2,2,2-trifluoroacetyl)-2-azabicyclo2.2.1heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-trifluoroacetyl)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid
• EN300-28276262
• 2680720-49-2
• 2-(2,2,2-trifluoroacetyl)-2-azabicyclo2.2.1heptane-4-carboxylic acid

• Inchi： 1S/C9H10F3NO3/c10-9(11,12)6(14)13-4-8(7(15)16)2-1-5(13)3-8/h5H,1-4H2,(H,15,16)
• InChI Key： NMZOPDIUTRKIRK-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2(C(=O)O)CCC1C2)=O)(F)F

Computed Properties

• Exact Mass: 237.06127767g/mol
• Monoisotopic Mass: 237.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(2,2,2-trifluoroacetyl)-2-azabicyclo2.2.1heptane-4-carboxylic acid

Professional Introduction to 2-(2,2,2-trifluoroacetyl)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid (CAS No. 2680720-49-2)

2-(2,2,2-trifluoroacetyl)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680720-49-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of bicyclic azapeptides, characterized by its fused cyclohexane and azacyclopropyl rings, which contribute to its unique structural and functional properties. The presence of a trifluoroacetyl group at the 2-position of the bicyclic framework introduces significant electronic and steric effects, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of bicyclo[2.2.1]heptane is particularly noteworthy due to its rigid conformation and potential for binding interactions with biological targets. In recent years, such bicyclic scaffolds have been extensively explored for their ability to mimic natural product structures and enhance binding affinity in drug design. The incorporation of an azabicyclo core disrupts the planarity of the molecule, leading to specific spatial arrangements that can be exploited for receptor recognition.

The trifluoroacetyl moiety is a key feature of this compound, contributing to its reactivity and potential biological activity. Trifluoromethyl groups are well-known for their ability to modulate pharmacokinetic properties, such as metabolic stability and lipophilicity, which are critical factors in drug development. Additionally, the acyl group can participate in hydrogen bonding or other non-covalent interactions with biological targets, enhancing the compound's binding efficacy.

Recent studies have highlighted the utility of bicyclo[2.2.1]heptane derivatives in the development of protease inhibitors and other enzyme-targeting agents. The rigid bicyclic structure provides a stable platform for optimizing interactions with active sites, while the azacyclopropyl ring introduces additional conformational constraints that can improve target specificity. For instance, modifications at the 4-carboxylic acid position have been shown to enhance binding affinity to certain proteases by introducing charged or polar interactions.

In the context of drug discovery, CAS No. 2680720-49-2 has been investigated as a potential lead compound for treating various therapeutic indications. Its structural features make it amenable to further derivatization, allowing researchers to fine-tune its pharmacological properties. For example, introducing additional substituents at the trifluoroacetyl or carboxylic acid positions could modify solubility, permeability, or metabolic clearance rates.

The synthesis of trifluoroacetylated azabicyclo[2.2.1]heptanes presents unique challenges due to the sensitivity of the trifluoromethyl group and the strained nature of the bicyclic system. However, advances in synthetic methodology have made it increasingly feasible to construct such complex molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are often required for biological activity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding how CAS No. 2680720-49-2 interacts with biological targets at an atomic level. These studies reveal insights into binding modes, key interaction points, and potential druggability profiles. By integrating experimental data with computational predictions, researchers can accelerate the optimization process and identify promising candidates for further development.

The pharmaceutical industry continues to explore novel scaffolds like bicyclo[2.2.1]heptanes due to their unique structural advantages over traditional linear molecules. The ability to fine-tune both steric and electronic properties makes these compounds attractive for designing next-generation therapeutics that exhibit improved efficacy and reduced side effects.

In conclusion,CAS No 26807—20—49—92 (trifluoroacetylated azabicyclo[—22—12—heptane—4—carboxylic acid) represents a promising compound in medicinal chemistry with diverse applications in drug discovery and development。 Its structural complexity， coupled with its functional versatility， positions it as a valuable tool for designing innovative bioactive molecules。 As research progresses， further exploration of its pharmacological potential will likely yield significant advancements in therapeutic interventions across multiple disease areas。